2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N2O5/c1-11-4-7-16(12(2)8-11)24-10-17(20)18-14-6-5-13(23-3)9-15(14)19(21)22/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key: XAXORHQUCZVORE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-])C
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide, also known as DMNA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. DMNA is a synthetic compound that belongs to the class of acetamides, and its molecular formula is C16H18N2O5.

Mechanism of Action

The exact mechanism of action of 2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are lipid compounds that play a role in inflammation, pain, and fever.
Biochemical and Physiological Effects:
2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been shown to reduce fever in animal models of fever. 2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide is its potential use as a research tool in the study of inflammation, pain, and fever. It can also be used as a potential anticancer agent. However, one of the limitations of 2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the study of 2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide. One area of research could focus on the development of novel 2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide analogs with improved pharmacological properties. Another area of research could focus on the use of 2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide in combination with other drugs for the treatment of various diseases. Additionally, the potential use of 2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide in environmental science and agriculture could be explored.

Synthesis Methods

2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide can be synthesized using various methods, including the reaction of 2,4-dimethylphenol with 4-methoxy-2-nitroaniline in the presence of acetic anhydride and pyridine. Another method involves the reaction of 2,4-dimethylphenol with 4-methoxy-2-nitrobenzoyl chloride in the presence of triethylamine and dichloromethane.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 2-(2,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use as an anticancer agent.